Cas no 1261572-29-5 (4-Fluoro-3-iodobenzamide)

• Product Name: 4-Fluoro-3-iodobenzamide
• CAS No: 1261572-29-5
• MF: C₇H₅FINO
• MW: 265.023577451706
• CID: 2854730
• Update Time: 2025-05-22

4-Fluoro-3-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodobenzamide
• Benzamide, 4-fluoro-3-iodo-

• Inchi： 1S/C7H5FINO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key： ZQYKECZCRGDGKX-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(F)C(I)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-iodobenzamide

4-Fluoro-3-Iodobenzamide: A Comprehensive Overview

4-Fluoro-3-iodobenzamide, also known by its CAS number 1261572-29-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone with fluorine and iodine substituents at specific positions. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable tool in research and development.

The synthesis of 4-fluoro-3-iodobenzamide involves a series of carefully controlled reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the purity of the final product. This has made 4-fluoro-3-iodobenzamide more accessible for use in academic and industrial settings.

In terms of applications, 4-fluoro-3-iodobenzamide has found significant utility in the field of medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic makes it an invaluable component in drug design. Researchers have employed this compound to study receptor-ligand interactions, leading to the discovery of novel therapeutic agents with improved efficacy and reduced side effects. For instance, recent studies have highlighted its potential in targeting G-protein coupled receptors (GPCRs), a class of proteins critical for various physiological processes.

Beyond medicinal chemistry, 4-fluoro-3-iodobenzamide has also been explored in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. By incorporating this compound into polymer blends, scientists have achieved enhanced charge transport properties, paving the way for more efficient energy conversion technologies.

The structural uniqueness of 4-fluoro-3-iodobenzamide also lends itself to applications in analytical chemistry. It serves as a sensitive probe for detecting specific analytes in complex matrices, offering high selectivity and sensitivity. Recent innovations in mass spectrometry techniques have further enhanced its utility as an analytical tool, enabling the detection of trace amounts of compounds in environmental and biological samples.

In conclusion, 4-fluoro-3-iodobenzamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and analytical techniques, continue to unlock new possibilities for its use. As research progresses, this compound is poised to play an even greater role in driving innovation across the scientific landscape.